![molecular formula C12H17N3O2 B2563568 N-[(dimethylamino)methylene]-N-[(4-methylbenzyl)oxy]urea CAS No. 338756-50-6](/img/structure/B2563568.png)
N-[(dimethylamino)methylene]-N-[(4-methylbenzyl)oxy]urea
Description
N-[(dimethylamino)methylene]-N-[(4-methylbenzyl)oxy]urea is a useful research compound. Its molecular formula is C12H17N3O2 and its molecular weight is 235.28 g/mol. The purity is usually 95%.
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Scientific Research Applications
Fluorescent Properties and Future Use of Methylene Blue
Methylene blue, a compound with a methylene group similar to the query, is highlighted for its fluorescent properties and potential future use in medical imaging, particularly in identifying and visualizing specific tissues during surgery. The research underlines methylene blue's versatility in clinical applications due to its fluorescent characteristics, suggesting a broader scope for compounds with methylene linkages in scientific research (Cwalinski et al., 2020).
Ureaform as a Slow-Release Fertilizer
The application of urea derivatives, such as ureaform, in agriculture as slow-release fertilizers is extensively reviewed. These compounds, formed through the reaction of urea and formaldehyde, demonstrate the controlled release of nitrogen, improving fertilizer efficiency and minimizing environmental pollution. This reflects the potential of chemically modified urea compounds in enhancing agricultural productivity (Alexander & Helm, 1990).
Methylene-linked Liquid Crystal Dimers
Research on methylene-linked liquid crystal dimers explores their transitional properties and the formation of a twist-bend nematic phase. This work illustrates the influence of methylene linkage on the material's phase behavior, suggesting applications in the development of advanced liquid crystal displays and optical devices (Henderson & Imrie, 2011).
Urease Biosensors
The advancement in urease biosensors for detecting urea concentration underscores the significance of urea in medical diagnostics and environmental monitoring. Such biosensors exploit urease's enzymatic activity to quantify urea levels, indicative of various health conditions or environmental factors (Botewad et al., 2021).
Urea Metabolism in Ruminants
A comprehensive review on urea metabolism in ruminants highlights urea's role as a non-protein nitrogen source in animal feed, illustrating the enzyme urease's function in converting urea to ammonia for microbial protein synthesis. This area of research is crucial for improving feed efficiency and reducing environmental impact of livestock farming (Jin et al., 2018).
Properties
IUPAC Name |
1-(dimethylaminomethylidene)-3-[(4-methylphenyl)methoxy]urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O2/c1-10-4-6-11(7-5-10)8-17-14-12(16)13-9-15(2)3/h4-7,9H,8H2,1-3H3,(H,14,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YUTAHEQKSQBAIN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CONC(=O)N=CN(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201147176 |
Source
|
| Record name | N,N-Dimethyl-N′-[[[(4-methylphenyl)methoxy]amino]carbonyl]methanimidamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201147176 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
338756-50-6 |
Source
|
| Record name | N,N-Dimethyl-N′-[[[(4-methylphenyl)methoxy]amino]carbonyl]methanimidamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=338756-50-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N,N-Dimethyl-N′-[[[(4-methylphenyl)methoxy]amino]carbonyl]methanimidamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201147176 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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